Cas no 941918-41-8 (N-(4-chloro-1,3-benzothiazol-7-yl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-7-yl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 941918-41-8
• MF: C₁₇H₉ClN₂O₃S
• MW: 356.782961606979
• CID: 5455414
• PubChem ID: 8702076
• Update Time: 2025-08-04

N-(4-chloro-1,3-benzothiazol-7-yl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2960-0053
• N-(4-chloro-1,3-benzothiazol-7-yl)-2-oxochromene-3-carboxamide
• VU0506229-2
• 941918-41-8
• AKOS024476738
• VU0506229-1
• N-(4-chlorobenzo[d]thiazol-7-yl)-2-oxo-2H-chromene-3-carboxamide
• N-(4-chloro-1,3-benzothiazol-7-yl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C17H9ClN2O3S/c18-11-5-6-12(15-14(11)19-8-24-15)20-16(21)10-7-9-3-1-2-4-13(9)23-17(10)22/h1-8H,(H,20,21)
• InChI Key： MPLVGKHBJKIMOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C=1N=CS2)NC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 356.0022410g/mol
• Monoisotopic Mass: 356.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 96.5Ų

Additional information on N-(4-chloro-1,3-benzothiazol-7-yl)-2-oxo-2H-chromene-3-carboxamide

N-(4-chloro-1,3-benzothiazol-7-yl)-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

The compound N-(4-chloro-1,3-benzothiazol-7-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 941918-41-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structural features, which include a benzothiazole moiety and a chromene derivative. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials, particularly in the field of optoelectronics. The benzothiazole group, with its aromatic stability and electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the compound. Similarly, the chromene moiety contributes to the molecule's ability to absorb and emit light, making it a promising candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

One of the most notable aspects of N-(4-chloro-1,3-benzothiazol-7-yl)-2 oxo 2H chromene 3 carboxamide is its synthesis methodology. Researchers have employed various strategies to optimize the synthesis process, ensuring high yield and purity. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel approach involving microwave-assisted synthesis, which significantly reduced reaction time while maintaining product quality.

The compound's applications extend beyond optoelectronics. Its ability to act as a ligand in metal complexes has opened new avenues in catalysis. In particular, the coordination properties of the benzothiazole group have been exploited to develop efficient catalysts for organic transformations. This has led to increased interest in benzothiazole-based catalysts among chemists working on sustainable chemical processes.

In terms of biological applications, N-(4-chloro 1 3 benzothiazol 7 yl) 2 oxo 2H chromene 3 carboxamide has shown potential as an antimicrobial agent. Studies conducted by researchers at the University of California have demonstrated its effectiveness against a range of bacterial strains, including drug-resistant pathogens. This discovery underscores the importance of exploring such compounds for therapeutic purposes.

From an environmental perspective, the compound's stability and biodegradability are critical factors. Recent eco-toxicological assessments have indicated that CAS No. 941918 41 8 exhibits low toxicity to aquatic organisms under controlled conditions. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, N-(4-chloro 1 3 benzothiazol 7 yl) 2 oxo 2H chromene 3 carboxamide (CAS No. 941918 41 8) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern scientific research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.